5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
CAS No.: 941923-94-0
Cat. No.: VC4624069
Molecular Formula: C26H24N4O4
Molecular Weight: 456.502
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 941923-94-0 |
|---|---|
| Molecular Formula | C26H24N4O4 |
| Molecular Weight | 456.502 |
| IUPAC Name | 5-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one |
| Standard InChI | InChI=1S/C26H24N4O4/c1-4-33-21-11-7-19(8-12-21)25-27-23(17(2)34-25)16-29-13-14-30-24(26(29)31)15-22(28-30)18-5-9-20(32-3)10-6-18/h5-15H,4,16H2,1-3H3 |
| Standard InChI Key | OELLOTIEKGFDMH-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)OC)C3=O |
Introduction
The compound 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a complex organic molecule with a molecular formula of C26H24N4O4 and a molecular weight of 456.5 g/mol . This compound features a pyrazolo[1,5-a]pyrazin-4(5H)-one core, which is substituted with a 2-(4-ethoxyphenyl)-5-methyloxazol-4-ylmethyl group and a 4-methoxyphenyl group. The presence of these functional groups suggests potential biological activity, as both oxazoles and pyrazolopyrazines are known for their diverse pharmacological properties.
Synthesis and Preparation
The synthesis of 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one typically involves multi-step reactions that require careful control of conditions to ensure high yield and purity. Although specific synthesis details for this compound are not widely available, similar compounds often involve condensation reactions and cyclization steps.
Research Findings and Future Directions
Given the structural complexity and potential biological activity of 5-((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one, further research is warranted to fully explore its pharmacological properties. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume